Cas no 7334-10-3 (Diazene,1,2-bis([1,1'-biphenyl]-2-yl)-, 1-oxide)

• Product Name: Diazene,1,2-bis([1,1'-biphenyl]-2-yl)-, 1-oxide
• CAS No: 7334-10-3
• MF: C₂₄H₁₈N₂O
• MW: 350.412525653839
• CID: 576579
• PubChem ID: 315594
• Update Time: 2025-04-19

Diazene,1,2-bis([1,1'-biphenyl]-2-yl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Diazene,1,2-bis([1,1'-biphenyl]-2-yl)-, 1-oxide
• (biphenyl)NN(O)(biphenyl)
• 2,2-diphenylazoxybenzene
• 2,2'-Diphenyl-azoxybenzol
• 2-Azoxy-biphenyl
• AC1L7S0P
• bis-biphenyl-2-yl-diazene-N-oxide
• Bis-biphenyl-2-yl-diazen-N-oxid
• CTK9A2906
• NSC241077
• o-Azoxy-biphenyl
• O-AZOXYBIPHENYL
• 2,2'-Diphenylazoxybenzene
• 7334-10-3
• DTXSID70311291
• oxido-(2-phenylphenyl)-(2-phenylphenyl)iminoazanium
• azoxybiphenyl
• AKOS024430114
• NSC-241077
• 2-[(Z)-([1,1'-Biphenyl]-2-yl)-NNO-azoxy]-1,1'-biphenyl

• Inchi： 1S/C24H18N2O/c27-26(24-18-10-8-16-22(24)20-13-5-2-6-14-20)25-23-17-9-7-15-21(23)19-11-3-1-4-12-19/h1-18H/b26-25-
• InChI Key： KKGQULROQZYLGU-QPLCGJKRSA-N
• SMILES： [O-]/[N+](/C1=CC=CC=C1C1C=CC=CC=1)=N\C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 350.14204
• Monoisotopic Mass: 350.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 38.43